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Compound of Interest

Compound Name: LASSBio-1135

Cat. No.: B10816846

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing LASSBio-1135, a dual inhibitor

of Tumor Necrosis Factor-alpha (TNF-α) production and a Transient Receptor Potential

Vanilloid 1 (TRPV1) antagonist, in primary cell culture experiments. The focus is on its

application in studying inflammatory responses in primary murine peritoneal macrophages.

Introduction
LASSBio-1135 is an imidazo[1,2-a]pyridine derivative with demonstrated analgesic and anti-

inflammatory properties.[1][2][3] It functions as a multi-target compound, notably inhibiting the

release of the pro-inflammatory cytokine TNF-α and antagonizing the TRPV1 ion channel.[1][2]

[3][4] Its mechanism of action for TNF-α inhibition involves the interference with the p38

Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[1][2] These characteristics make

LASSBio-1135 a valuable tool for investigating inflammatory processes and nociception in vitro

using primary cell models.
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The primary application of LASSBio-1135 in the context of primary cell culture is the

investigation of its anti-inflammatory effects, specifically its ability to suppress cytokine

production in immune cells. Primary murine peritoneal macrophages are a relevant and widely

used model for these studies. When stimulated with bacterial lipopolysaccharide (LPS), these

cells produce and release significant amounts of TNF-α, mimicking an inflammatory response.

LASSBio-1135 can be used to probe the signaling pathways involved in this response and to

quantify its inhibitory potency.

Data Summary
The following tables summarize the quantitative data regarding the in vitro efficacy of

LASSBio-1135.

Table 1: LASSBio-1135 Inhibition of TNF-α Release in LPS-Stimulated Primary Murine

Peritoneal Macrophages

Parameter Value Cell Type Stimulant

IC₅₀
546 nM[3][4] / 642

nM[1][2]

Murine Peritoneal

Macrophages
LPS (100 ng/mL)

Note: Minor discrepancies in the IC₅₀ value are reported across different publications.

Table 2: LASSBio-1135 Antagonism of TRPV1

Parameter Value
Experimental
System

Activator

IC₅₀ 580 nM
TRPV1-expressing

Xenopus oocytes
Capsaicin

Table 3: LASSBio-1135 Effect on Cell Viability
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Concentration Effect on Viability Cell Type

Up to 10 µM No significant effect
Murine Peritoneal

Macrophages

100 µM Interferes with cell viability
Murine Peritoneal

Macrophages

Experimental Protocols
Protocol 1: Isolation and Culture of Primary Murine
Peritoneal Macrophages
This protocol describes the harvesting and cultivation of peritoneal macrophages from mice.

Materials:

BALB/c mice

Thioglycollate broth (4%)

Sterile phosphate-buffered saline (PBS)

RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-

streptomycin

Sterile syringes and needles (23G)

Centrifuge

Cell culture plates

Procedure:

Inject mice intraperitoneally with 1 mL of 4% sterile thioglycollate broth to elicit macrophage

recruitment.

After 3-4 days, euthanize the mice by an approved method.
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Aseptically inject 5-10 mL of cold, sterile PBS into the peritoneal cavity.

Gently massage the abdomen for 1-2 minutes to dislodge the cells.

Withdraw the peritoneal fluid using a syringe.

Centrifuge the cell suspension at 400 x g for 10 minutes at 4°C.

Discard the supernatant and resuspend the cell pellet in RPMI-1640 complete medium.

Count the cells and assess viability using a hemocytometer and trypan blue exclusion.

Plate the cells at the desired density in cell culture plates and incubate at 37°C in a 5% CO₂

humidified atmosphere. Allow cells to adhere for 2-4 hours.

After adherence, wash the plates with warm PBS to remove non-adherent cells. The

remaining adherent cells will be predominantly macrophages.

Protocol 2: LASSBio-1135 Treatment and LPS
Stimulation of Macrophages
This protocol details the treatment of primary macrophages with LASSBio-1135 followed by

stimulation with LPS to induce TNF-α production.

Materials:

Primary murine peritoneal macrophages (from Protocol 1)

LASSBio-1135 stock solution (dissolved in DMSO)

Lipopolysaccharide (LPS) from E. coli

Complete RPMI-1640 medium

DMSO (vehicle control)

Procedure:
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Prepare serial dilutions of LASSBio-1135 in complete RPMI-1640 medium from the stock

solution. Ensure the final DMSO concentration is consistent across all treatments and the

vehicle control (typically ≤ 0.1%).

Remove the culture medium from the adherent macrophages and replace it with the medium

containing the desired concentrations of LASSBio-1135 or vehicle (DMSO).

Pre-incubate the cells with LASSBio-1135 for 1 hour at 37°C and 5% CO₂.

Following pre-incubation, add LPS to the wells to a final concentration of 100 ng/mL to

stimulate TNF-α production.

Incubate the plates for 24 hours at 37°C and 5% CO₂.[2]

After incubation, collect the cell culture supernatants for TNF-α measurement.

Protocol 3: Quantification of TNF-α by ELISA
This protocol outlines the measurement of TNF-α levels in the collected cell culture

supernatants using an Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

Commercial mouse TNF-α ELISA kit

Collected cell culture supernatants

Microplate reader

Procedure:

Follow the manufacturer's instructions provided with the mouse TNF-α ELISA kit.

Briefly, coat a 96-well plate with the capture antibody.

Add the collected supernatants and standards to the wells and incubate.

Wash the plate and add the detection antibody.
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Add the enzyme conjugate (e.g., streptavidin-HRP).

Add the substrate solution and stop the reaction.

Measure the absorbance at the appropriate wavelength using a microplate reader.

Calculate the concentration of TNF-α in the samples by comparing their absorbance to the

standard curve.

Visualizations
The following diagrams illustrate the signaling pathway affected by LASSBio-1135 and the

general experimental workflow.
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Caption: LASSBio-1135 inhibits TNF-α production by blocking p38 MAPK activation.
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Caption: Workflow for assessing LASSBio-1135's effect on TNF-α production.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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